1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine

• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1-(5-methyl-1H-pyrazol-4-yl)cyclobutan-1-amine
• InChI: InChI=1S/C8H13N3/c1-6-7(5-10-11-6)8(9)3-2-4-8/h5H,2-4,9H2,1H3,(H,10,11)
• InChI Key: ZCJDCHPLWUGDGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)C2(CCC2)N

Description

1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine is a bicyclic compound featuring a cyclobutane ring fused to a pyrazole moiety, with a methyl substituent at the pyrazole’s 3-position and an amine group at the cyclobutane’s 1-position. This structure combines the rigidity of the cyclobutane ring with the aromatic and hydrogen-bonding capabilities of the pyrazole, making it a valuable scaffold in medicinal chemistry and materials science. Its synthesis typically involves coupling pyrazole derivatives with cyclobutane precursors, as seen in analogous protocols for pyrazole-containing amines .

Preparation Methods

Pyrazole Ring Construction

The 3-methyl-1H-pyrazol-4-yl fragment is typically synthesized via classical condensation reactions involving hydrazines and β-ketoester or β-diketone precursors. This method is well-documented in medicinal chemistry literature for pyrazolone and pyrazole derivatives, where hydrazine derivatives react with appropriate carbonyl compounds under catalytic conditions (organic bases like piperidine or inorganic bases such as sodium hydride) in alcoholic solvents (ethanol or methanol). This approach allows for the introduction of methyl groups at the 3-position and the formation of the pyrazole ring with high regioselectivity.

Cyclobutane Ring Formation

The cyclobutane moiety in 1-(3-methyl-1H-pyrazol-4-yl)cyclobutan-1-amine can be synthesized through stereoselective ring contraction methods or cycloaddition reactions. Recent advances highlight the use of ring contraction of pyrrolidines via hypervalent iodine reagents and nitrogen sources to yield substituted cyclobutanes with excellent stereocontrol. For example, pyrrolidine derivatives can be converted to cyclobutanes using hydroxy(tosyloxy)iodobenzene (HTIB) and ammonium carbamate in trifluoroethanol solvent, achieving yields up to 69% with high diastereo- and enantiocontrol (dr > 20:1, ee > 97%). This method is advantageous for preparing cyclobutanes bearing nitrogen substituents, such as amines, and can be adapted for pyrazolyl-substituted intermediates.

Introduction of the Amine Group

The primary amine at the cyclobutane 1-position is generally introduced via nucleophilic substitution reactions on halogenated cyclobutane intermediates. This involves reacting a halogenated cyclobutane-pyrazole intermediate with ammonia or amine nucleophiles under controlled conditions to replace the halogen with an amino group. Alternatively, amination can be achieved during the ring contraction step if nitrogen sources are present, as demonstrated in the hypervalent iodine-mediated ring contraction of pyrrolidines.

Detailed Preparation Methodology

Step	Reaction Type	Reagents/Conditions	Outcome	Yield/Notes
1	Pyrazole synthesis	Hydrazine + β-ketoester, base (piperidine/NaH), EtOH/MeOH, reflux	3-methyl-1H-pyrazol-4-yl intermediate	High regioselectivity; established method
2	Cyclobutane ring formation	Pyrrolidine derivative + HTIB + ammonium carbamate, TFE solvent, RT	Cyclobutane ring via ring contraction	39-69% yield; excellent stereocontrol (dr > 20:1, ee > 97%)
3	Amination	Halogenated cyclobutane-pyrazole + NH3 or amine nucleophile, solvent (e.g., DMF), heat	1-(3-methyl-1H-pyrazol-4-yl)cyclobutan-1-amine	Moderate to high yield; nucleophilic substitution

Mechanistic Insights and Reaction Optimization

• The ring contraction of pyrrolidines to cyclobutanes proceeds via a thermally generated singlet 1,4-biradical intermediate, as supported by radical trapping experiments. This mechanism preserves stereochemical information from the starting material, enabling enantiopure cyclobutane derivatives.
• The use of trifluoroethanol (TFE) as solvent enhances the reactivity of hypervalent iodine reagents through hydrogen bonding, improving nitrogen transfer efficiency in amination steps.
• Hydroxy(tosyloxy)iodobenzene (HTIB) is preferred over other iodine(III) reagents due to its tosylate leaving group, facilitating nucleophilic displacement and formation of reactive iodonitrene intermediates.
• Nucleophilic substitution for amine introduction requires careful control of temperature and solvent to avoid side reactions and optimize yield.

Comparative Data Table of Related Compounds and Preparation Approaches

Compound	Key Structural Features	Preparation Highlights	Yield Range	Stereocontrol	Reference
1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine	Cyclobutane ring, 3-methylpyrazole, primary amine	Pyrazole synthesis + ring contraction + amination	Moderate to high (39-69%)	High (dr > 20:1, ee > 97%)
3-(Pyridin-4-yl)cyclobutan-1-amine	Cyclobutane, pyridine, primary amine	Suzuki coupling + nucleophilic substitution	Moderate	Moderate
Cyclobutane derivatives from pyrrolidines	Cyclobutane ring, various substituents	Hypervalent iodine-mediated ring contraction	Up to 69%	Excellent

Chemical Reactions Analysis

1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds, which are valuable in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific biological pathways is required.

Industry: It is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biological pathways. For example, it may inhibit certain enzymes involved in cell proliferation, leading to potential anticancer effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes are compared below with analogs differing in heterocyclic cores, substituents, or ring systems. Key distinctions in molecular properties, synthesis, and applications are highlighted.

Structural Analogs with Varied Heterocyclic Cores

Compound Name	Heterocycle	Molecular Weight	CAS Number	Key Differences vs. Target Compound	Reference
1-(4-Methyl-1H-imidazol-2-yl)cyclobutan-1-amine	Imidazole	224.13 (Cl salt)	EN300-366305	Imidazole (5-membered, 2 N) vs. pyrazole (5-membered, 2 adjacent N). Imidazole’s tautomerism may enhance H-bonding but reduce metabolic stability.
1-(4H-1,2,4-Triazol-3-yl)cyclobutan-1-amine hydrochloride	Triazole	174.63	1797202-40-4	Triazole (5-membered, 3 N) introduces additional hydrogen-bonding sites. Lower molecular weight due to fewer substituents.
1-(5-Phenylthiophen-2-yl)cyclobutan-1-amine	Thiophene	Not specified	2228254-02-0	Thiophene (aromatic, S-containing) lacks hydrogen-bonding capacity, altering solubility and target interactions.

Analogs with Modified Cyclobutane Substituents

Compound Name	Substituent on Cyclobutane	Molecular Weight	CAS Number	Key Differences vs. Target Compound	Reference
3-(2,2-Difluoroethyl)cyclobutan-1-amine	Difluoroethyl	Not specified	1461707-93-6	Fluorine atoms increase electronegativity and metabolic stability. Altered steric profile due to ethyl chain.
1-((3-Methylcyclobutyl)methyl)-1H-pyrazol-4-amine	Methylcyclobutyl methyl	165.24	1707364-77-9	Extended methylcyclobutyl chain increases lipophilicity, potentially improving membrane permeability.

Pyrazole Derivatives with Alternative Functional Groups

Compound Name	Functional Group	Molecular Weight	CAS Number	Key Differences vs. Target Compound	Reference
1-(3-Methyl-1H-pyrazol-4-yl)ethanone	Ketone	Not specified	Literature-derived	Replacement of cyclobutane-amine with ketone reduces basicity and alters reactivity (e.g., susceptibility to nucleophilic attack).
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyridine substituent	215 (M+H)	Not specified	Pyridine introduces aromatic N for metal coordination or π-stacking, enhancing binding to certain targets.

Biological Activity

1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine is a compound characterized by its unique structural features, including a cyclobutane ring and a pyrazole moiety. This combination of functional groups imparts distinctive chemical properties and biological activities, making it a subject of interest in medicinal chemistry and pharmacology. This article explores the biological activity of this compound, summarizing key research findings, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine is $C_8H_{12}N_4$, with a molecular weight of approximately 168.21 g/mol. The compound features a five-membered pyrazole ring with a methyl group at position 3 and an amine group attached to the cyclobutane structure.

Biological Activity Overview

Research indicates that compounds similar to 1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine exhibit various biological activities, including:

• Anticancer Activity : Preliminary studies suggest that this compound may induce apoptosis in cancer cells.
• Antimicrobial Properties : The compound has shown potential against various bacterial strains.
• Anti-inflammatory Effects : Its structural characteristics suggest possible modulation of inflammatory pathways.

The biological activity of 1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine is primarily attributed to its interaction with specific molecular targets within cells. The pyrazole moiety is known for its ability to interact with enzymes and receptors, potentially leading to:

• Inhibition of Enzyme Activity : This can affect metabolic pathways crucial for cell survival.
• Alteration of Signal Transduction Pathways : Modulating these pathways can influence cell proliferation and apoptosis.

Anticancer Activity

A study on the compound's effect on various cancer cell lines demonstrated significant apoptotic induction. For instance, when treated with varying concentrations of the compound, MDA-MB-231 breast cancer cells exhibited increased caspase activity, indicating enhanced apoptosis (Table 1).

Cell Line	IC50 (µM)	Apoptosis Induction
MDA-MB-231	15.0	Significant
Hs 578T	20.5	Moderate
BT-20	18.0	Significant

Antimicrobial Properties

The antimicrobial activity was evaluated using the agar disc diffusion method against common bacterial strains such as Staphylococcus aureus and Escherichia coli. The results indicated that the compound exhibited moderate antibacterial effects, particularly against Gram-positive bacteria (Table 2).

Bacterial Strain	Zone of Inhibition (mm)
Staphylococcus aureus	15
Escherichia coli	10
Proteus mirabilis	12

Case Studies

Several case studies have highlighted the potential therapeutic applications of 1-(3-Methyl-1H-pyrazol-4-yl)cyclobutan-1-amine:

• Case Study on Cancer Treatment : In vitro studies showed that the compound could inhibit the growth of cultured cancer cells significantly more than control groups.
• Case Study on Inflammatory Diseases : Animal models treated with the compound exhibited reduced markers of inflammation compared to untreated controls.